Cas no 386-99-2 (Bis-(4-fluoro-phenyl)-aceticacidethylester)

• Product Name: Bis-(4-fluoro-phenyl)-aceticacidethylester
• CAS No: 386-99-2
• MF: C₁₆H₁₄F₂O₂
• MW: 276.283g/mol
• CID: 294303
• Update Time: 2024-11-26

Bis-(4-fluoro-phenyl)-aceticacidethylester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-fluoro-a-(4-fluorophenyl)-, ethyl ester
• Aceticacid, bis(p-fluorophenyl)-, ethyl ester (6CI,8CI)
• ethyl 2,2-bis(4-fluorophenyl)acetate
• Bis-(4-fluoro-phenyl)-aceticacidethylester
• Benzeneacetic acid, 4-fluoro-α-(4-fluorophenyl)-, ethyl ester

• Inchi： 1S/C16H14F2O2/c1-2-20-16(19)15(11-3-7-13(17)8-4-11)12-5-9-14(18)10-6-12/h3-10,15H,2H2,1H3
• InChI Key： MBKQSFDLKVDUTP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1=CC=C(F)C=C1)C(OCC)=O

Computed Properties

• Exact Mass: 276.096
• Monoisotopic Mass: 276.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2